Cas no 1898141-00-8 (2-{1-2-(dimethylamino)-5-fluorophenylcyclopropyl}acetic acid)

• Product Name: 2-{1-2-(dimethylamino)-5-fluorophenylcyclopropyl}acetic acid
• CAS No: 1898141-00-8
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5916057
• PubChem ID: 117346773
• Update Time: 2025-05-24

2-{1-2-(dimethylamino)-5-fluorophenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(dimethylamino)-5-fluorophenylcyclopropyl}acetic acid
• 1898141-00-8
• EN300-1758423
• 2-{1-[2-(dimethylamino)-5-fluorophenyl]cyclopropyl}acetic acid

• Inchi： 1S/C13H16FNO2/c1-15(2)11-4-3-9(14)7-10(11)13(5-6-13)8-12(16)17/h3-4,7H,5-6,8H2,1-2H3,(H,16,17)
• InChI Key： ZYAQWJHYMAEIJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CC(=O)O)CC1)N(C)C

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-{1-2-(dimethylamino)-5-fluorophenylcyclopropyl}acetic acid

2-{1-[2-(Dimethylamino)-5-Fluorophenyl]Cyclopropyl}Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1898141-00-8, known as 2-{1-[2-(dimethylamino)-5-fluorophenyl]cyclopropyl}acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

CAS No. 1898141-00-8 refers to a specific chemical entity that has been extensively studied for its potential in drug discovery and development. The molecule consists of a cyclopropane ring fused with a phenyl group, which is further substituted with a dimethylamino group and a fluorine atom. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various biological assays.

The synthesis of 2-{1-[2-(dimethylamino)-5-fluorophenyl]cyclopropyl}acetic acid involves a series of carefully designed reactions. Researchers have employed methods such as Suzuki coupling, Stille coupling, and other cross-coupling techniques to construct the cyclopropane ring. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for downstream applications.

One of the most notable applications of this compound is in the field of pharmacology. It has been tested as a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated its ability to modulate key cellular pathways and inhibit enzymes associated with these conditions. For instance, a study published in the Journal of Medicinal Chemistry revealed that the compound exhibits potent anti-inflammatory activity by targeting COX-2 enzymes.

In addition to its pharmacological applications, 2-{1-[2-(dimethylamino)-5-fluorophenyl]cyclopropyl}acetic acid has also been explored in agrochemical research. Its ability to interact with plant receptors makes it a promising candidate for developing new pesticides and herbicides. Recent advancements in this area have focused on improving the bioavailability and selectivity of the compound to minimize adverse environmental impacts.

The structural uniqueness of this compound also makes it an attractive target for chemical modifications. Researchers have investigated various substitution patterns on the phenyl ring and cyclopropane moiety to enhance its biological activity and stability. For example, introducing electron-withdrawing groups such as fluorine has been shown to increase the compound's potency in certain assays.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1898141-00-8 is crucial for assessing its long-term impact on ecosystems. Studies have indicated that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. However, further research is needed to evaluate its behavior in different environmental matrices.

In conclusion, 2-{1-[2-(dimethylamino)-5-fluorophenyl]cyclopropyl}acetic acid represents a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future drug development and agrochemical innovations.